Cas no 104163-59-9 (Benzoic acid,4-[(1E)-2-(4,5,6,7-tetrahydro-4,4-dimethylbenzo[b]thien-2-yl)-1-propen-1-yl]-)

• Product Name: Benzoic acid,4-[(1E)-2-(4,5,6,7-tetrahydro-4,4-dimethylbenzo[b]thien-2-yl)-1-propen-1-yl]-
• CAS No: 104163-59-9
• MF: C₂₀H₂₂O₂S
• MW: 326.452484607697
• CID: 155963
• PubChem ID: 6440273
• Update Time: 2025-04-19

Benzoic acid,4-[(1E)-2-(4,5,6,7-tetrahydro-4,4-dimethylbenzo[b]thien-2-yl)-1-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(1E)-2-(4,5,6,7-tetrahydro-4,4-dimethylbenzo[b]thien-2-yl)-1-propen-1-yl]-
• 4-[(E)-2-(4,4-dimethyl-6,7-dihydro-5H-1-benzothiophen-2-yl)prop-1-enyl]benzoic acid
• SRI 4529-19
• CHEMBL77103
• 2-(1-(4-Carboxyphenyl)-1E-propen-2-yl)-4,5,6,7-tetrahydro-4,4-dimethylbenzo(b)thiophene
• 2-[1-(4-CARBOXYPHENYL)-1E-PROPEN-2-YL]-4,5,6,7-TETRAHYDRO-4,4-DIMETHYL-BENZO]B]THIOPHENE
• CCRIS 3301
• 104163-59-9

• Inchi： 1S/C20H22O2S/c1-13(11-14-6-8-15(9-7-14)19(21)22)18-12-16-17(23-18)5-4-10-20(16,2)3/h6-9,11-12H,4-5,10H2,1-3H3,(H,21,22)/b13-11+
• InChI Key： QGSXXMWJBVHYFO-ACCUITESSA-N
• SMILES： S1C(/C(=C/C2C=CC(C(=O)O)=CC=2)/C)=CC2=C1CCCC2(C)C

Computed Properties

• Exact Mass: 326.13416
• Monoisotopic Mass: 326.134051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5
• XLogP3: 6.2

Experimental Properties

• Density: 1.166
• Boiling Point: 485.6°Cat760mmHg
• Flash Point: 247.5°C
• Refractive Index: 1.62
• PSA: 37.3
• LogP: 5.62070